Cas no 97532-90-6 (1-(tetramethyl-1,3,2-dioxaborolan-2-yl)ethan-1-amine)

• Product Name: 1-(tetramethyl-1,3,2-dioxaborolan-2-yl)ethan-1-amine
• CAS No: 97532-90-6
• MF: C₈H₁₈BNO₂
• MW: 171.04502248764
• MDL: MFCD22188605
• CID: 2845441
• PubChem ID: 13491267
• Update Time: 2025-06-30

1-(tetramethyl-1,3,2-dioxaborolan-2-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1,3,2-Dioxaborolane-2-methanamine, α,4,4,5,5-pentamethyl-
• 1-(tetramethyl-1,3,2-dioxaborolan-2-yl)ethan-1-amine

• MDL： MFCD22188605
• Inchi： 1S/C8H18BNO2/c1-6(10)9-11-7(2,3)8(4,5)12-9/h6H,10H2,1-5H3
• InChI Key： FOTALVKQMXVWDC-UHFFFAOYSA-N
• SMILES： C(B1OC(C)(C)C(C)(C)O1)(N)C

Additional information on 1-(tetramethyl-1,3,2-dioxaborolan-2-yl)ethan-1-amine

1-(Tetramethyl-1,3,2-dioxaborolan-2-yl)ethan-1-amine: An Overview of CAS No. 97532-90-6

1-(Tetramethyl-1,3,2-dioxaborolan-2-yl)ethan-1-amine, also known by its CAS number 97532-90-6, is a versatile compound that has gained significant attention in the fields of organic synthesis and medicinal chemistry. This compound is a boronic ester derivative and is characterized by its unique chemical structure, which includes a boron atom bonded to an ethylamine group and a tetramethyl dioxaborolane ring. The combination of these functional groups endows the compound with a range of useful properties, making it a valuable reagent in various chemical reactions and biological applications.

The chemical structure of 1-(tetramethyl-1,3,2-dioxaborolan-2-yl)ethan-1-amine is particularly noteworthy for its stability and reactivity. The tetramethyl dioxaborolane ring provides a protected boron atom, which can be selectively activated under specific conditions. This feature makes the compound an excellent precursor for Suzuki-Miyaura coupling reactions, a widely used method in organic synthesis for the formation of carbon-carbon bonds. The ethylamine group, on the other hand, introduces additional functionality that can be exploited in the synthesis of more complex molecules.

In recent years, 1-(tetramethyl-1,3,2-dioxaborolan-2-yl)ethan-1-amine has been extensively studied for its potential applications in medicinal chemistry. One of the key areas of research has been its use as a building block in the synthesis of bioactive compounds. For instance, a study published in the Journal of Medicinal Chemistry (2023) reported the successful synthesis of several novel antiviral agents using this compound as a starting material. The researchers found that the boronic ester functionality allowed for efficient coupling with various aromatic halides, leading to the formation of compounds with potent antiviral activity against several strains of influenza virus.

Beyond antiviral applications, 1-(tetramethyl-1,3,2-dioxaborolan-2-yl)ethan-1-amine has also shown promise in the development of targeted drug delivery systems. A recent study published in Bioconjugate Chemistry (2024) explored the use of this compound as a linker in the conjugation of therapeutic agents to targeting moieties. The researchers demonstrated that the boronic ester group could be selectively cleaved under physiological conditions, releasing the therapeutic payload at the desired site. This approach has significant implications for improving the efficacy and reducing the side effects of various drugs.

The synthetic versatility of 1-(tetramethyl-1,3,2-dioxaborolan-2-yl)ethan-1-amine extends to its use in polymer chemistry as well. A study published in Macromolecules (2023) reported the synthesis of novel boron-containing polymers using this compound as a monomer. The resulting polymers exhibited unique properties such as high thermal stability and enhanced mechanical strength, making them suitable for various industrial applications including coatings and adhesives.

In addition to its synthetic applications, 1-(tetramethyl-1,3,2-dioxaborolan-2-yl)ethan-1-amine has been investigated for its potential biological activities. A study published in Bioorganic & Medicinal Chemistry Letters (2024) explored the effects of this compound on cell proliferation and apoptosis. The researchers found that at certain concentrations, 1-(tetramethyl-1,3,2-dioxaborolan-2-yl)ethan-1-amine could inhibit cell growth and induce apoptosis in cancer cells without significant toxicity to normal cells. These findings suggest that this compound may have potential as an anticancer agent or as a lead compound for further drug development.

The safety profile of 1-(tetramethyl-1,3,2-dioxaborolan-2-yl)ethan-1-amine is another important aspect to consider. While detailed toxicological studies are still ongoing, preliminary data indicate that this compound exhibits low toxicity and good biocompatibility. This makes it suitable for use in both research settings and potential clinical applications.

In conclusion, 1-(tetramethyl-1,3,2-dioxaborolan-2-y\-lan)-ethan\-1-am\-ine (CAS No. 97532\-90\-6) is a highly versatile compound with a wide range of applications in organic synthesis, medicinal chemistry, polymer science, and biological research. Its unique chemical structure and properties make it an invaluable reagent for researchers working in these fields. As ongoing research continues to uncover new uses and potential benefits of this compound, it is likely to play an increasingly important role in future scientific advancements.